Cas no 2383715-28-2 (3-Acetyl-2-fluoro-5-methylbenzaldehyde)

• Product Name: 3-Acetyl-2-fluoro-5-methylbenzaldehyde
• CAS No: 2383715-28-2
• MF: C₁₀H₉FO₂
• MW: 180.18
• CID: 5076765
• Update Time: 2026-03-01

3-Acetyl-2-fluoro-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-2-fluoro-5-methylbenzaldehyde

• Inchi： 1S/C10H9FO2/c1-6-3-8(5-12)10(11)9(4-6)7(2)13/h3-5H,1-2H3
• InChI Key： GKIBIFZYQWFRPS-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C)=CC(C(C)=O)=C1F

Additional information on 3-Acetyl-2-fluoro-5-methylbenzaldehyde

3-Acetyl-2-fluoro-5-methylbenzaldehyde: A Versatile Compound with Broad Applications in Pharmaceutical and Material Sciences

3-Acetyl-2-fluoro-5-methylbenzaldehyde, with the chemical formula C₁₀H₁₀FO₂, is a multifunctional aromatic aldehyde derivative that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical development, material science, and chemical synthesis. The compound is characterized by the presence of a fluoro substituent at the 2-position, a methyl group at the 5-position, and an acetyl group at the 3-position, which collectively contribute to its distinct physicochemical properties and reactivity patterns. The CAS No. 2383715-28-2 identifier further underscores its specificity within the chemical database, enabling precise identification for research and industrial purposes.

Recent advances in drug discovery and functional material design have highlighted the importance of aromatic aldehydes as key intermediates in the development of novel therapeutics and advanced materials. The fluoro substitution in 3-Acetyl-2-fluoro-5-methylbenzaldehyde introduces unique electronic effects, such

Recent studies have demonstrated the potential of 3-Acetyl-2-fluoro-5-methylbenzaldehyde as a building block for the synthesis of bioactive compounds. For instance, a 2023 publication in Journal of Medicinal Chemistry reported the use of this compound as a precursor in the development of novel antifungal agents. The fluoro group at the 2-position was found to enhance the compound's metabolic stability while maintaining its ability to interact with target proteins. This finding aligns with the broader trend in pharmaceutical research to optimize drug candidates through subtle structural modifications, a strategy that has been increasingly validated by computational modeling and in vitro assays.

Moreover, the acetyl substituent at the 3-position contributes to the compound's reactivity, enabling it to participate in various chemical reactions such as condensation, oxidation, and nucleophilic substitution. These properties make it a valuable intermediate in the synthesis of complex molecules, including pharmaceuticals and polymers. A 2024 study published in Advanced Materials explored the use of 3-Acetyl-2-fluoro-5-methylbenzaldehyde in the preparation of functionalized graphene oxide nanocomposites. The compound's ability to form stable covalent bonds with graphene oxide surfaces was highlighted as a key factor in improving the material's electrical conductivity and mechanical strength.

From a synthetic perspective, the preparation of 3-Acetyl-2-fluoro-5-methylbenzaldehyde typically involves multi-step organic reactions. One common approach involves the fluorination of 2-methyl-5-benzaldehyde, followed by acetylation at the 3-position. This method has been optimized in recent years to improve yield and reduce byproduct formation, as noted in a 2023 review article in Organic Syntheses. The use of catalytic systems and green chemistry principles has become increasingly prevalent in these processes, reflecting the growing emphasis on sustainable chemical manufacturing practices.

The fluoro substitution in 3-Acetyl-2-fluoro-5-methylbenzaldehyde also plays a critical role in modulating its physicochemical properties. Fluorine atoms are known to increase the hydrophobicity of organic molecules while reducing their reactivity toward nucleophilic attacks. This characteristic is particularly beneficial in pharmaceutical applications, where the balance between solubility and metabolic stability is crucial. A 2022 study in Drug Discovery Today demonstrated that compounds containing fluorine atoms, such as 3-Acetyl-2-fluoro-5-methylbenzaldehyde, exhibited improved oral bioavailability compared to their non-fluorinated counterparts, suggesting their potential as lead compounds in drug development.

Additionally, the methyl group at the 5-position contributes to the compound's steric bulk, which can influence its interactions with biological targets. This steric effect has been leveraged in the design of selective inhibitors for various enzymes, as reported in a 2023 study in ACS Chemical Biology. The researchers found that the methyl group enhanced the compound's ability to bind to specific active sites, thereby improving its inhibitory potency. Such findings underscore the importance of subtle structural modifications in optimizing the efficacy of drug candidates.

From an industrial perspective, the scalability of 3-Acetyl-2-fluoro-5-methylbenzaldehyde synthesis is a key consideration for its widespread application. Recent advancements in continuous flow chemistry and catalytic methods have enabled the production of this compound at larger scales while maintaining high purity and yield. A 2024 industry report highlighted the growing demand for such compounds in the development of next-generation materials, driven by their unique properties and versatility in chemical synthesis.

Furthermore, the compound's potential in material science extends beyond its use in nanocomposites. Researchers have explored its application in the creation of conductive polymers and smart materials that respond to external stimuli such as temperature or pH changes. A 2023 study in Advanced Functional Materials demonstrated that 3-Acetyl-2-fluoro-5-methylbenzaldehyde-based polymers exhibited enhanced electrical conductivity under specific conditions, making them promising candidates for use in flexible electronics and sensors.

In conclusion, 3-Acetyl-2-fluoro-5-methylbenzaldehyde represents a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features, including the fluoro and methyl substitutions, enable it to participate in a wide range of chemical reactions and interactions. As research in these fields continues to evolve, the compound is likely to play an increasingly important role in the development of novel therapeutics and advanced materials, driven by its chemical versatility and the growing demand for sustainable and efficient synthesis methods.

For researchers and industry professionals, the availability of CAS No. 2383715-28-2 ensures that 3-Acetyl-2-fluoro-5-methylbenzaldehyde can be precisely identified and sourced for specific applications. Whether used as a building block in drug discovery or as a component in functional materials, this compound exemplifies the importance of aromatic aldehydes in modern chemistry. As new applications and synthesis methods continue to emerge, the significance of 3-Acetyl-2-fluoro-5-methylbenzaldehyde is expected to grow, further solidifying its role in scientific innovation.

Overall, the compound's properties and potential applications underscore the value of aromatic aldehydes in advancing various fields of research. The ongoing exploration of its chemical behavior and reactivity is likely to yield further insights, contributing to the development of new technologies and solutions. As such, 3-Acetyl-2-fluoro-5-methylbenzaldehyde stands as a testament to the importance of chemical innovation in addressing contemporary scientific challenges.